4-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-3-methylbenzenesulfonamide

• IUPAC Name: 4-chloro-N-[2-(cyclohexen-1-yl)ethyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C15H20ClNO2S/c1-12-11-14(7-8-15(12)16)20(18,19)17-10-9-13-5-3-2-4-6-13/h5,7-8,11,17H,2-4,6,9-10H2,1H3
• InChI Key: KVJKUOMYBGQJIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCC2=CCCCC2)Cl
• Molecular Formula: C15H20ClNO2S
• Molecular Weight: 313.8 g/mol

Description

4-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-3-methylbenzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as CCMS, and its chemical formula is C16H22ClNO2S.

Mechanism of Action

CCMS exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, CCMS reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
CCMS has been shown to possess significant anti-inflammatory, analgesic, and antipyretic effects. It has been found to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. CCMS has also been shown to reduce the pain associated with inflammation and fever.

Advantages and Limitations for Lab Experiments

CCMS is a useful compound for laboratory experiments due to its potent anti-inflammatory and analgesic effects. However, its use is limited by its potential toxicity and side effects. Careful consideration must be given to the dosage and administration of CCMS in laboratory experiments.

Future Directions

CCMS has potential applications in various fields of science, including medicine, pharmacology, and biochemistry. Future research should focus on the development of new drugs based on CCMS and its derivatives. The potential toxicity and side effects of CCMS should also be further studied to determine its safety in clinical applications. Additionally, the mechanism of action of CCMS should be further elucidated to better understand its pharmacological effects.

Synthesis Methods

The synthesis of CCMS involves the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with 2-(1-cyclohexen-1-yl)ethylamine in the presence of a base. The reaction takes place under mild conditions and yields CCMS in good to excellent yields. The purification of CCMS involves recrystallization from a suitable solvent.

Scientific Research Applications

CCMS has been extensively studied for its potential applications in various fields of science. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. CCMS has been used in the development of new drugs for the treatment of various diseases, including cancer, arthritis, and inflammation.